Cas no 88486-73-1 (Ethanone, 1-phenyl-2-(2,4,6-tribromophenoxy)-)

• Product Name: Ethanone, 1-phenyl-2-(2,4,6-tribromophenoxy)-
• CAS No: 88486-73-1
• MF: C₁₄H₉Br₃O₂
• MW: 448.932061910629
• CID: 630957
• PubChem ID: 15415016
• Update Time: 2025-04-19

Ethanone, 1-phenyl-2-(2,4,6-tribromophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-phenyl-2-(2,4,6-tribromophenoxy)-
• 1-phenyl-2-(2,4,6-tribromophenoxy)ethanone
• DTXSID00572550
• AKOS009143449
• 88486-73-1
• 1-Phenyl-2-(2,4,6-tribromophenoxy)ethan-1-one
• SCHEMBL9787364

• Inchi： 1S/C14H9Br3O2/c15-10-6-11(16)14(12(17)7-10)19-8-13(18)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： UECIAVXMYDTNRK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCC(C1C=CC=CC=1)=O)Br)Br

Computed Properties

• Exact Mass: 447.81322g/mol
• Monoisotopic Mass: 445.81527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų